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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B1345962 Get Quote

Introduction

Disperse Orange 73 is a monoazo disperse dye characterized by its brilliant orange shade and

is primarily utilized for the dyeing and printing of hydrophobic fibers such as polyester (PES),

polyester/cotton blends, and polyester/acetate fabrics.[1][2] Its chemical structure provides

good sublimation and thermal stability, making it suitable for high-temperature dyeing methods.

[1][3] The high-temperature dyeing process, typically conducted at 130°C under pressure, is a

standard and effective method for dyeing polyester.[3][4] This high temperature increases the

kinetic energy of the dye molecules and causes the polyester fibers to swell by opening up their

tightly packed molecular structure.[4][5] This facilitates the diffusion and penetration of the non-

ionic disperse dye molecules into the fiber matrix, resulting in deep shades with excellent

colorfastness.[3][6] Proper control of dyeing parameters such as temperature, pH, time, and

the use of appropriate auxiliary chemicals is critical to achieve level dyeing and optimal

fastness properties.[3][7]
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Property Value

C.I. Name Disperse Orange 73

CAS Number 40690-89-9[8][9]

Molecular Formula C24H21N5O4[1][8]

Molecular Weight 443.45 g/mol [1]

Chemical Class Single Azo Dye[1]

Appearance Orange-red powder[1][2]

Application
Polyester, Polyester/Cotton, Polyester/Acetate

Dyeing & Printing[1][2]

Experimental Protocols
1. Materials and Equipment

Substrate: 100% Polyester fabric (scoured and pre-washed)

Dye: Disperse Orange 73

Chemicals:

Dispersing agent (e.g., anionic/non-ionic blend)

Levelling agent

Acetic Acid (or a pH buffer system)

Sodium Hydrosulfite (for reduction clearing)

Sodium Hydroxide (for reduction clearing)

Non-ionic detergent

Equipment:
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High-temperature laboratory dyeing machine (e.g., Glycerin or Infrared heated)

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

Analytical balance

Spectrophotometer (for color yield analysis, optional)

Washing fastness tester

Light fastness tester

2. High-Temperature Dyeing Protocol

This protocol is for a 1% on weight of fiber (o.w.f.) dyeing. Adjustments can be made for

different shade depths.

Fabric Preparation:

Weigh the dry polyester fabric sample.

Scour and rinse the fabric thoroughly to remove any impurities or finishes, then air dry.

Dye Dispersion Preparation:

Calculate the required amount of Disperse Orange 73 dye (e.g., for a 5-gram fabric

sample at 1% o.w.f., use 0.05 g of dye).

Create a paste by adding a small amount of warm water (40-50°C) to the dye powder.

Add 1 g/L of a dispersing agent to the paste.

Stir thoroughly until a fine, homogeneous dispersion is achieved.

Dye Bath Preparation:
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Set the liquor ratio (the ratio of the weight of the dyeing liquor to the weight of the fabric),

for example, 1:10. For a 5-gram fabric sample, this would be 50 mL of water.

Fill the dyeing vessel with the calculated amount of distilled water.

Add the prepared dye dispersion to the vessel.

Add 1 g/L of a suitable levelling agent.

Adjust the pH of the dyebath to the desired range of 4.5-5.5 using acetic acid.[3][7]

Place the polyester fabric sample into the dyebath.

Dyeing Cycle:

Seal the dyeing vessel and place it in the high-temperature dyeing machine.

Start the machine at an initial temperature of 50-60°C.

Raise the temperature at a controlled rate of 2°C per minute to the dyeing temperature of

130°C.[3]

Hold the temperature at 130°C for 30-60 minutes. The duration depends on the desired

shade depth; deeper shades require longer holding times.[3][4]

After the holding period, cool the dyebath down to 60-70°C at a rate of 2-3°C per minute.

[7]

Rinsing:

Remove the fabric from the dyebath.

Rinse the fabric thoroughly with hot water, followed by cold water to remove any residual

surface dye.

3. Post-Treatment: Reduction Clearing

This step is crucial for removing unfixed dye from the fiber surface, which significantly improves

wash fastness.
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Prepare a fresh bath at a 1:10 liquor ratio.

Add the following chemicals to the bath:

2 g/L Sodium Hydrosulfite

2 g/L Sodium Hydroxide

1 g/L Non-ionic detergent

Immerse the dyed fabric in the bath and heat to 70-80°C for 15-20 minutes.

Rinse the fabric with hot water and then cold water.

Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

Finally, rinse with cold water and air dry.

Data Presentation
Table 1: Recommended Dyeing Parameters for Disperse Orange 73

Parameter Recommended Range Purpose

Dyeing Temperature 130°C
Opens fiber structure for dye

penetration[3][4]

pH Level 4.5 – 5.5
Ensures dye stability and

optimal exhaustion[3][7]

Holding Time 30 – 60 minutes
Allows for dye diffusion and

fixation[3][4]

Liquor Ratio 1:10 to 1:15
Affects dye concentration and

levelness[3]

Heating Rate 1.5 – 2.0 °C/min
Prevents unlevel dyeing by

ensuring gradual dye uptake[3]

Cooling Rate 2.0 – 3.0 °C/min
Prevents shocking and

creasing of the fabric
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Table 2: Typical Fastness Properties of Disperse Orange 73

Fastness Property AATCC/ISO Standard Rating (1-5 Scale)

Light Fastness AATCC 16 5[1]

Washing Fastness (Staining) AATCC 61 5[1]

Washing Fastness (Fading) AATCC 61 5[1]

Sublimation (Ironing) AATCC 117 4-5

Perspiration Fastness AATCC 15 5[1]

(Note: Ratings can vary based

on dyeing depth and substrate

quality.)
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Caption: Experimental workflow for the high-temperature dyeing of polyester.
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Caption: Logical relationship of parameters affecting dyeing outcome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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